Cas no 64-15-3 (Pentanedioic acid,2-oxo-, ion(2-))

• Product Name: Pentanedioic acid,2-oxo-, ion(2-)
• CAS No: 64-15-3
• MF: C₅H₄O₅
• MW: 144.082262039185
• CID: 506439
• PubChem ID: 164533
• Update Time: 2025-04-19

Pentanedioic acid,2-oxo-, ion(2-) Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-oxo-, ion(2-)
• Glutaricacid, 2-oxo-, ion(2-) (8CI)
• 2-oxopentanedioate

• Inchi： 1S/C5H6O5/c6-3(5(9)10)1-2-4(7)8/h1-2H2,(H,7,8)(H,9,10)/p-2
• InChI Key： KPGXRSRHYNQIFN-UHFFFAOYSA-L
• SMILES： O=C(C(=O)[O-])CCC(=O)[O-]

Computed Properties

• Exact Mass: 144.006
• Monoisotopic Mass: 144.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Boiling Point: 345.6°Cat760mmHg
• Flash Point: 177°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives